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Compound of Interest

Compound Name: 4-Nitronicotinic acid N-oxide

CAS No.: 1078-05-3

Cat. No.: B086970

Get Quote

Executive Summary
Nitric oxide (NO) is a pivotal signaling molecule regulating vasodilation, neurotransmission, and

immune response.[1][2] However, its utility as a therapeutic agent or research tool is severely

limited by its gaseous state and millisecond half-life. 4-Nitronicotinic acid N-oxide (4-NNO)

represents a class of "caged" NO donors that are stable under physiological conditions but

release NO upon specific photochemical triggering.

This guide details the characterization, handling, and experimental application of 4-NNO as a

Photo-NOP (Photochemical Nitric Oxide Precursor). Unlike spontaneous donors (e.g., SNAP,

NONOates), 4-NNO offers spatiotemporal control, allowing researchers to release NO at

precise cellular locations using UV-A light (300–400 nm).

Chemical Profile & Mechanism of Action[3]
Compound Identification[4][5]

IUPAC Name: 4-nitro-1-oxidopyridin-1-ium-3-carboxylic acid[3]
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CAS Number: 1078-05-3[3]

Molecular Formula: C₆H₄N₂O₅[3]

Molecular Weight: 184.11 g/mol [3]

Solubility: Soluble in DMSO (>50 mM), PBS (pH 7.4, up to 10 mM with sonication).

Stability: Stable in solid state at -20°C. Highly light-sensitive in solution.

Mechanism of Photochemical Release
Upon irradiation with UV-A light, the nitro group at the C4 position undergoes an intramolecular

rearrangement. The nitro group (

) isomerizes to a nitrite ester (

), which subsequently undergoes homolytic cleavage to release the nitric oxide radical (

) and a pyridone byproduct. The N-oxide moiety enhances water solubility and modulates the
electron density of the pyridine ring, facilitating the photo-rearrangement.

Step 1: Excitation Step 2: Rearrangement

Step 3: Release
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Figure 1: Photochemical pathway of NO release from 4-Nitronicotinic acid N-oxide. The nitro-

to-nitrite rearrangement is the rate-limiting step triggered by photon absorption.

Experimental Protocols
Protocol A: Stock Solution Preparation
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Objective: Prepare a stable stock solution free from premature NO release.

Materials:

4-Nitronicotinic acid N-oxide (Solid)[3]

Anhydrous DMSO (Dimethyl sulfoxide)

Amber microcentrifuge tubes (Light-blocking)

Procedure:

Dark Room: Perform all weighing and solubilization in a room with reduced lighting or under

red safety light.

Solubilization: Dissolve 18.4 mg of 4-NNO in 1 mL of anhydrous DMSO to create a 100 mM

Stock Solution.

Aliquoting: Immediately aliquot 50 µL volumes into amber tubes.

Storage: Store at -20°C. Stable for 6 months.

Note: Avoid repeated freeze-thaw cycles. If precipitation occurs, sonicate in the dark for 30

seconds.

Protocol B: Photolysis & Quantification (Griess Assay)
Objective: Validate and quantify NO release efficiency upon UV irradiation.

Materials:

Phosphate Buffered Saline (PBS), pH 7.4

UV Lamp (365 nm, approx. 10 mW/cm²) or LED array

Griess Reagent (Sulfanilamide + N-(1-naphthyl)ethylenediamine)

96-well clear microplate
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Workflow:

Preparation: Dilute the 100 mM DMSO stock to 100 µM working solution in PBS.

Plating: Add 100 µL of the working solution to wells in triplicate.

Control Group: Wrap 3 wells in aluminum foil (Dark Control).

Experimental Group: Uncovered wells.[4]

Irradiation: Expose the plate to the 365 nm light source.

Time Course: 0, 1, 5, 10, and 20 minutes.

Detection: Immediately after irradiation, add 100 µL of Griess Reagent to all wells. Incubate

for 10 minutes at room temperature in the dark.

Measurement: Read Absorbance at 540 nm.

Calculation: Convert Absorbance to [Nitrite] using a standard curve constructed with Sodium

Nitrite (

).

Data Interpretation:

Irradiation Time (min) Absorbance (540nm)
Estimated [NO] Released
(µM)

0 (Dark Control) 0.005 < 0.5 (Background)

1 0.120 ~ 15.0

5 0.450 ~ 55.0

10 0.780 ~ 90.0

| 20 | 0.810 | ~ 95.0 (Plateau) |
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Protocol C: Biological Validation (cGMP Activation)
Objective: Confirm that the released NO is biologically active by measuring the activation of

Soluble Guanylyl Cyclase (sGC) in vascular smooth muscle cells (VSMCs).

Rationale: NO binds to the heme moiety of sGC, catalyzing the conversion of GTP to cGMP.

This is the gold-standard assay for functional NO.
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Figure 2: Biological assay workflow for validating 4-NNO activity via the sGC-cGMP pathway.
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Procedure:

Cell Culture: Seed VSMCs in a 24-well plate. Starve serum overnight.

Inhibition: Pre-treat cells with 0.5 mM IBMX (Isobutylmethylxanthine) for 30 mins to prevent

cGMP degradation.

Treatment: Add 50 µM 4-NNO to cells.

Activation: Irradiate cells for 5 minutes (365 nm). Keep "Dark Controls" wrapped in foil.

Lysis: Aspirate media, add 0.1M HCl to lyse cells.

Quantification: Use a commercial cGMP ELISA kit to measure intracellular cGMP levels.

Expected Result: Irradiated samples should show a 10-50 fold increase in cGMP compared to

Dark Controls.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

High Background Signal
Ambient light exposure during

prep.

Use amber tubes; work under

red light.

Low NO Yield Light source intensity too low.

Ensure UV intensity is >5

mW/cm². Use a quartz

cuvette/plate if possible (plastic

absorbs UV).

Cell Toxicity
UV damage or high compound

conc.

Include a "UV-only" control (no

compound) to rule out

radiation damage. Titrate 4-

NNO down to 10 µM.

Precipitation
Low solubility in aqueous

buffer.

Pre-dissolve in DMSO. Ensure

final DMSO concentration is <

1%.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Recent developments in nitric oxide donor drugs - PMC [pmc.ncbi.nlm.nih.gov]

2. Biological functions of nitric oxide - Wikipedia [en.wikipedia.org]

3. 4-Nitronicotinic acid N-oxide | C6H4N2O5 | CID 242624 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. baranlab.org [baranlab.org]

5. escholarship.org [escholarship.org]

6. m.youtube.com [m.youtube.com]

7. CN102249995A - Synthetic method for preparing pyridine N-oxide - Google Patents
[patents.google.com]

8. mdpi.org [mdpi.org]

9. arkat-usa.org [arkat-usa.org]

Advanced & Novel Applications

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2013979/
https://en.wikipedia.org/wiki/Biological_functions_of_nitric_oxide
https://pubchem.ncbi.nlm.nih.gov/compound/242624
https://baranlab.org/images/grpmtgpdf/Weickgenannt_Jun_12.pdf
https://escholarship.org/content/qt1z13j4sv/qt1z13j4sv_noSplash_023edf70000e561e1aa728532034daa8.pdf
https://m.youtube.com/watch?v=8ZbzSLFuLdY
https://patents.google.com/patent/CN102249995A/en
https://www.mdpi.org/ecsoc/ecsoc-4/a0082/a0082.htm
https://www.arkat-usa.org/get-file/19897/
https://pubmed.ncbi.nlm.nih.gov/11082214/
https://baranlab.org/images/grpmtgpdf/Weickgenannt_Jun_12.pdf
https://www.researchgate.net/publication/250453568_Recent_Trends_in_the_Chemistry_of_Pyridine_N-Oxides
https://pubchem.ncbi.nlm.nih.gov/compound/242624
https://www.benchchem.com/product/b086970/docs?utm_src=pdf-body#application-note-photochemical-control-of-nitric-oxide-using-4-nitronicotinic-acid-n-oxide
https://www.benchchem.com/product/b086970?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC2013979/
https://en.wikipedia.org/wiki/Biological_functions_of_nitric_oxide
https://pubchem.ncbi.nlm.nih.gov/compound/242624
https://pubchem.ncbi.nlm.nih.gov/compound/242624
https://baranlab.org/images/grpmtgpdf/Weickgenannt_Jun_12.pdf
https://escholarship.org/content/qt1z13j4sv/qt1z13j4sv_noSplash_023edf70000e561e1aa728532034daa8.pdf
https://m.youtube.com/watch?v=8ZbzSLFuLdY
https://patents.google.com/patent/CN102249995A/en
https://patents.google.com/patent/CN102249995A/en
https://www.mdpi.org/ecsoc/ecsoc-4/a0082/a0082.htm
https://www.arkat-usa.org/get-file/19897/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Nitric oxide donors - PubMed [pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Photochemical Control of Nitric Oxide
using 4-Nitronicotinic Acid N-Oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086970/docs#application-note-photochemical-
control-of-nitric-oxide-using-4-nitronicotinic-acid-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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